Cas no 20279-49-6 (Pentanoic acid, 4-oxo-,pentyl ester)

• Product Name: Pentanoic acid, 4-oxo-,pentyl ester
• CAS No: 20279-49-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 266529
• PubChem ID: 88453
• Update Time: 2025-04-19

Pentanoic acid, 4-oxo-,pentyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-oxo-,pentyl ester
• Levulinic acid, pentyl ester
• n-Amyl levulinate
• Pentyl 4-oxopentanoate
• pentyl 4-oxovalerate
• Pentyl levulinate
• SCHEMBL875181
• DTXSID20174131
• Pentanoic acid, 4-oxo-, pentyl ester
• 20279-49-6
• 4-oxo-pentanoic acid pentyl ester
• AKOS006273668
• Q63398011
• NS00026568
• Lavulinsaure-amylester
• EINECS 243-675-9

• Inchi： 1S/C10H18O3/c1-3-4-5-8-13-10(12)7-6-9(2)11/h3-8H2,1-2H3
• InChI Key： NLDFWNCRMVSDMC-UHFFFAOYSA-N
• SMILES： O(C(CCC(C)=O)=O)CCCCC

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.5

Experimental Properties

• Density: 0.959
• Boiling Point: 259 °C at 760 mmHg
• Flash Point: 107.2 °C
• Refractive Index: 1.43
• PSA: 43.37
• LogP: 2.08900